2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride

• CAS No.: 65126-81-0
• Molecular Formula: C15H22ClN
• Molecular Weight: 251.79 g/mol
• IUPAC Name: 3-phenyl-N,N-di(propan-2-yl)prop-2-yn-1-amine;hydrochloride
• InChI: InChI=1S/C15H21N.ClH/c1-13(2)16(14(3)4)12-8-11-15-9-6-5-7-10-15;/h5-7,9-10,13-14H,12H2,1-4H3;1H
• InChI Key: MZIJMBJFYHIHCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC#CC1=CC=CC=C1)C(C)C.Cl

Description

2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride is a chemical compound with a complex structure. It is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry. The compound is characterized by the presence of a propynyl group, an amine group, and a phenyl group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride involves several steps. One common method includes the reaction of 2-propyn-1-amine with N,N-bis(1-methylethyl)-3-phenyl-amine under specific conditions. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves the use of large reactors, precise temperature control, and efficient purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can undergo substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The conditions for these reactions vary, but they typically involve controlled temperatures and specific solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

Similar Compounds

• 2-Propyn-1-amine, N,N-bis(1-methylethyl)-
• 2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-
• 2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochloride

Uniqueness

2-Propyn-1-amine, N,N-bis(1-methylethyl)-3-phenyl-, hydrochlor